Cas no 2171279-55-1 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid
• CAS No: 2171279-55-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6409979
• PubChem ID: 165503933
• Update Time: 2025-06-08

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4-propylpiperidine-4-carboxylic acid
• EN300-1493204
• 2171279-55-1

• Inchi： 1S/C27H32N2O5/c1-3-12-27(25(31)32)13-15-29(16-14-27)24(30)18(2)28-26(33)34-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,3,12-17H2,1-2H3,(H,28,33)(H,31,32)/t18-/m1/s1
• InChI Key： ICMIKGCIDIMSIJ-GOSISDBHSA-N
• SMILES： OC(C1(CCC)CCN(C([C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid

Research Brief on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid (CAS: 2171279-55-1)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds in drug discovery and development. Among these, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid (CAS: 2171279-55-1) has emerged as a promising candidate due to its unique structural and functional properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its Fmoc-protected amino acid moiety and piperidine carboxylic acid core, has been synthesized through advanced peptide coupling techniques. Recent studies have demonstrated its efficacy as a building block in the development of peptidomimetics and small-molecule inhibitors. The presence of the propylpiperidine group enhances its lipophilicity, which is crucial for membrane permeability and bioavailability. Researchers have also explored its role in modulating specific protein-protein interactions, making it a valuable tool in targeted therapy.

In vitro and in vivo studies have revealed that 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid exhibits notable activity against certain enzyme targets, including proteases and kinases. Its mechanism of action involves competitive inhibition, which has been validated through crystallographic and kinetic analyses. These findings suggest its potential as a lead compound for the treatment of diseases such as cancer and inflammatory disorders. Furthermore, its stability under physiological conditions and low toxicity profile underscore its suitability for further preclinical development.

Recent publications have also highlighted the compound's utility in chemical biology applications, such as probe development and activity-based protein profiling. Its compatibility with solid-phase peptide synthesis (SPPS) allows for efficient incorporation into larger molecular constructs, enabling the study of complex biological systems. Collaborative efforts between academic and industrial researchers have accelerated the optimization of its synthetic routes, yielding higher purity and scalability for industrial applications.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-propylpiperidine-4-carboxylic acid represents a versatile and pharmacologically relevant compound with broad implications for drug discovery. Ongoing research is expected to further elucidate its therapeutic potential and expand its applications in precision medicine. This brief underscores the importance of continued investment in the exploration of such innovative chemical entities to address unmet medical needs.